Cas no 2648083-63-8 (tert-butyl 3-ethynyl-8-azabicyclo3.2.1octane-8-carboxylate)

• Product Name: tert-butyl 3-ethynyl-8-azabicyclo3.2.1octane-8-carboxylate
• CAS No: 2648083-63-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD34475404
• CID: 5618879
• PubChem ID: 156411479
• Update Time: 2025-05-24

tert-butyl 3-ethynyl-8-azabicyclo3.2.1octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23417285
• tert-butyl 3-ethynyl-8-azabicyclo[3.2.1]octane-8-carboxylate
• 2648083-63-8
• EN300-28331968
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester
• tert-butyl 3-ethynyl-8-azabicyclo3.2.1octane-8-carboxylate

• MDL： MFCD34475404
• Inchi： 1S/C14H21NO2/c1-5-10-8-11-6-7-12(9-10)15(11)13(16)17-14(2,3)4/h1,10-12H,6-9H2,2-4H3
• InChI Key： IEYUOQYMYACRBP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CC(C#C)CC1CC2)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 305.1±31.0 °C(Predicted)
• pka: -1.60±0.40(Predicted)

Additional information on tert-butyl 3-ethynyl-8-azabicyclo3.2.1octane-8-carboxylate

tert-butyl 3-ethynyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No: 2648083-63-8)

tert-butyl 3-ethynyl-8-azabicyclo[3.2.1]octane-8-carboxylate is a complex organic compound with the CAS registry number 2648083-63-8. This compound belongs to the class of bicyclic amines, specifically featuring an azabicyclo[3.2.1]octane framework, which is a fused bicyclic structure with nitrogen as part of the ring system. The presence of the tert-butyl group and the ethynyl substituent adds unique chemical properties to this molecule, making it a subject of interest in various research fields.

The structure of tert-butyl 3-ethynyl-8-azabicyclo[3.2.1]octane-8-carboxylate is characterized by its bicyclic amine core, which provides rigidity and potential for hydrogen bonding interactions. The ethynyl group at position 3 introduces unsaturation and reactivity, while the tert-butyl ester group at position 8 contributes to the molecule's stability and solubility properties. This combination makes the compound suitable for applications in drug design, materials science, and catalysis.

Recent studies have highlighted the potential of tert-butyl 3-ethynyl-8-azabicyclo[3.2.1]octane-8-carboxylate in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. Researchers have explored its ability to act as a template for constructing macrocyclic compounds, which are valuable in drug delivery systems and enzyme inhibitors. The bicyclic amine framework has also been utilized in the synthesis of peptide mimetics, offering new avenues for therapeutic interventions.

In terms of synthesis, several methods have been reported to construct this compound efficiently. One common approach involves the use of ring-closing metathesis to form the bicyclic amine framework, followed by functionalization with the ethynyl and tert-butyl groups through click chemistry or other coupling reactions. These methods have been optimized to enhance yield and purity, making large-scale production feasible for industrial applications.

The application of tert-butyl 3-ethynyl-8-azabicyclo[3.2.1]octane-8-carboxylate extends beyond pharmaceuticals into materials science, where its unique structure contributes to the development of advanced polymers and nanomaterials. For instance, its ethynyl group can participate in polymerization reactions to form high-performance materials with tailored mechanical and electronic properties.

In conclusion, tert-butyl 3-ethynyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No: 2648083-63–6) is a versatile compound with significant potential in multiple scientific domains. Its distinctive chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond.